Cas no 2165910-74-5 (1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: 1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 2165910-74-5
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5106073
• Update Time: 2026-03-03

1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C13H23NO3/c1-10(15)11-7-5-6-8-14(9-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3/t11-/m1/s1
• InChI Key： QUGHWYDAHLLZSD-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC[C@@H](C(C)=O)C1

Additional information on 1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)-

1H-Azepine-1-carboxylic Acid, 3-Acetylhexahydro-, 1,1-Dimethylethyl Ester, (3R)-: A Comprehensive Overview

Introduction

The compound 2165910-74-5, also known as 1H-Azepine-1-carboxylic acid, 3-acetylhexahydro-, 1,1-dimethylethyl ester, (3R)-, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The molecule's unique structure and stereochemistry make it a promising candidate for various pharmacological applications. Recent advancements in synthetic methodologies and its biological evaluation have underscored its importance in drug discovery.

Structural Analysis

The molecular structure of 2165910-74-5 comprises a seven-membered azepine ring with a carboxylic acid group at the 1-position and an acetylhexahydro substituent at the 3-position. The ester group, specifically the 1,1-dimethylethyl ester, plays a crucial role in modulating the compound's pharmacokinetic properties. The (3R) configuration indicates that the molecule exhibits chirality at the third carbon atom of the azepine ring, which is essential for its biological activity and selectivity.

Chemical Synthesis and Optimization

The synthesis of 2165910-74-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azepine ring through cyclization reactions and the introduction of stereochemistry via asymmetric induction. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce costs. For instance, researchers have employed enantioselective catalysts to achieve high enantiomeric excess during the formation of the (3R) configuration.

Pharmacological Properties and Biological Activity

Preclinical studies have demonstrated that 2165910-74-5 exhibits potent biological activity across multiple therapeutic areas. In particular, it has shown promise as a modulator of central nervous system (CNS) targets, including GABA receptors and other ion channels. The compound's ability to cross the blood-brain barrier (BBB) makes it a valuable tool in neuropharmacology. Recent research has highlighted its potential as an analgesic agent for chronic pain conditions.

Therapeutic Applications and Clinical Potential

The compound's unique pharmacokinetic profile and high bioavailability make it an attractive candidate for drug development. Current investigations are exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties suggest potential applications in autoimmune disorders. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Conclusion

In summary, 2165910-74-5, or (3R)-azepine carboxylic acid derivative, represents a significant advancement in medicinal chemistry. Its intricate structure, coupled with its promising pharmacological properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease states.